Cas no 191108-09-5 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid,11-(carboxymethyl)-, 1,4,8-tris(1,1-dimethylethyl) ester)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid,11-(carboxymethyl)-, 1,4,8-tris(1,1-dimethylethyl) ester
• CAS No: 191108-09-5
• MF: C₂₇H₅₀N₄O₈
• MW: 558.707908153534
• MDL: MFCD32708827
• CID: 1384744
• PubChem ID: 101701708
• Update Time: 2025-04-20

1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid,11-(carboxymethyl)-, 1,4,8-tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid,11-(carboxymethyl)-, 1,4,8-tris(1,1-dimethylethyl) ester
• MFCD32708827
• 191108-09-5
• SY274705
• 4,8,11-Tris-Boc-1,4,8,11-tetraazacyclotetradecane-1-acetic Acid
• 2-(4,8,11-Tris(tert-butoxycarbonyl)-1,4,8,11-tetraazacyclotetradecan-1-yl)acetic acid

• MDL： MFCD32708827
• Inchi： 1S/C27H50N4O8/c1-25(2,3)37-22(34)29-14-11-15-31(24(36)39-27(7,8)9)19-18-30(23(35)38-26(4,5)6)13-10-12-28(16-17-29)20-21(32)33/h10-20H2,1-9H3,(H,32,33)
• InChI Key： KGMVNFLKVJYADI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(C(=O)OC(C)(C)C)CCN(C(=O)OC(C)(C)C)CCCN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 558.3631
• Monoisotopic Mass: 558.36286457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.16